An In-depth Technical Guide to 3-Chloro-1-butene: Properties, Reactivity, and Experimental Considerations
An In-depth Technical Guide to 3-Chloro-1-butene: Properties, Reactivity, and Experimental Considerations
For Researchers, Scientists, and Drug Development Professionals
Abstract
3-Chloro-1-butene, a volatile and flammable liquid, serves as a key intermediate in various organic syntheses. Its unique chemical structure, featuring both an alkene and an alkyl halide functional group, allows for a diverse range of chemical transformations. This guide provides a comprehensive overview of the physical and chemical properties of 3-chloro-1-butene, detailed experimental protocols for its synthesis and common reactions, and visual representations of its chemical behavior to support researchers and professionals in the field of drug development and chemical synthesis.
Physical and Chemical Properties
3-Chloro-1-butene is a colorless liquid with a pungent odor.[1][2] It is sparingly soluble in water but miscible with many organic solvents.[2][3][4][5] The presence of a chiral center at the third carbon atom means that it can exist as two enantiomers, the D(-)- and L(+)-forms, as well as a racemic DL-form.[1][6]
Physical Properties
The key physical properties of 3-chloro-1-butene are summarized in the table below for easy reference and comparison.
| Property | Value | Source(s) |
| Molecular Formula | C4H7Cl | [3][6][7][8] |
| Molecular Weight | 90.55 g/mol | [1][6][7][8][9] |
| Boiling Point | 62-65 °C | [3][5][6][7][10] |
| Melting Point | -50 °C | [3][4][5] |
| Density | 0.9 g/mL at 25 °C | [3][5][7][10][11] |
| Refractive Index (n20/D) | 1.419 | [3][5][7] |
| Vapor Pressure | 153.0 mmHg | [1] |
| Flash Point | -27 °C (-16.6 °F) | [10] |
| Water Solubility | Immiscible | [2][3][4][5] |
Chemical Identifiers
| Identifier | Value | Source(s) |
| CAS Number | 563-52-0 | [2][3][6][8] |
| PubChem CID | 11242 | [1] |
| EINECS Number | 209-252-8 | [4][5] |
| Synonyms | α-Methallyl chloride, γ-Chloro-α-butylene, 1-Methylallyl chloride | [1][6][12] |
Chemical Reactivity and Applications
3-Chloro-1-butene is a versatile reagent in organic synthesis, primarily utilized as an alkylating agent and a precursor for organometallic compounds.[7] Its reactivity is dominated by the chemistry of its two functional groups: the carbon-carbon double bond and the carbon-chlorine bond.
A key reaction of 3-chloro-1-butene is its electrophilic addition with reagents such as hydrogen halides. For instance, the reaction of (R)-3-chloro-1-butene with HCl proceeds via Markovnikov addition, leading to the formation of a mixture of stereoisomers of 2,3-dichlorobutane.[13][14] This reaction is significant as it proceeds through a carbocation intermediate, which can be attacked from either face, resulting in a racemic mixture of products.[15]
The compound can also undergo isomerization to form 1-chloro-2-butene.[6] Furthermore, it serves as a monomer in polymerization reactions, contributing to the formation of polymers with specific desired properties.[2]
Experimental Protocols
Synthesis of 3-Chloro-1-butene
3-Chloro-1-butene can be synthesized from 1-buten-3-ol using various chlorinating agents.[7] A general laboratory-scale procedure using thionyl chloride is outlined below.
Materials:
-
1-buten-3-ol
-
Thionyl chloride (SOCl2)
-
Anhydrous diethyl ether
-
Saturated sodium bicarbonate solution
-
Anhydrous magnesium sulfate
-
Distillation apparatus
-
Round-bottom flask
-
Dropping funnel
-
Magnetic stirrer
Procedure:
-
In a fume hood, equip a round-bottom flask with a magnetic stirrer and a dropping funnel.
-
Add 1-buten-3-ol and a stoichiometric amount of pyridine to the flask, dissolved in anhydrous diethyl ether.
-
Cool the flask in an ice bath to 0 °C.
-
Slowly add a solution of thionyl chloride in anhydrous diethyl ether from the dropping funnel to the stirred solution in the flask. Maintain the temperature at 0 °C during the addition.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.
-
Quench the reaction by slowly adding saturated sodium bicarbonate solution.
-
Separate the organic layer and wash it sequentially with water and brine.
-
Dry the organic layer over anhydrous magnesium sulfate.
-
Filter the drying agent and remove the solvent by rotary evaporation.
-
Purify the crude product by fractional distillation to obtain pure 3-chloro-1-butene.
References
- 1. 3-Chloro-1-butene | C4H7Cl | CID 11242 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Page loading... [wap.guidechem.com]
- 3. chembk.com [chembk.com]
- 4. echemi.com [echemi.com]
- 5. 3-Chloro-1-butene One Chongqing Chemdad Co. ,Ltd [chemdad.com]
- 6. 3-Chloro-1-butene [drugfuture.com]
- 7. 3-Chloro-1-butene | 563-52-0 [chemicalbook.com]
- 8. scbt.com [scbt.com]
- 9. (+)-3-Chloro-1-butene | C4H7Cl | CID 72710709 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. chemicalpoint.eu [chemicalpoint.eu]
- 11. 3-chloro-1-butene [stenutz.eu]
- 12. 1-Butene, 3-chloro- [webbook.nist.gov]
- 13. brainly.com [brainly.com]
- 14. Solved 49 (R)-3-Chloro-1-butene reacts with HCl by | Chegg.com [chegg.com]
- 15. m.youtube.com [m.youtube.com]

